Cas no 21253-60-1 (5-(4-Hydroxy-3,5-dimethoxybenzyl)-uracil)

• Product Name: 5-(4-Hydroxy-3,5-dimethoxybenzyl)-uracil
• CAS No: 21253-60-1
• MF: C₁₃H₁₄N₂O₅
• MW: 278.260663509369
• CID: 1072482
• PubChem ID: 12577391
• Update Time: 2025-05-21

5-(4-Hydroxy-3,5-dimethoxybenzyl)-uracil Chemical and Physical Properties

Names and Identifiers

• 5-(4-Hydroxy-3,5-dimethoxybenzyl)-uracil
• 5-(4-hydroxy-3,5-dimethoxybenzyl)uracil
• 21253-60-1
• 5-(4-Hydroxy-3,5-dimethoxybenzyl)pyrimidine-2,4-diol
• 5-[(4-hydroxy-3,5-dimethoxyphenyl)methyl]-1H-pyrimidine-2,4-dione

• Inchi： 1S/C13H14N2O5/c1-19-9-4-7(5-10(20-2)11(9)16)3-8-6-14-13(18)15-12(8)17/h4-6,16H,3H2,1-2H3,(H2,14,15,17,18)
• InChI Key： GJSFSLHCFDZEEE-UHFFFAOYSA-N
• SMILES： O(C)C1C(=C(C=C(C=1)CC1=CNC(NC1=O)=O)OC)O

Computed Properties

• Exact Mass: 278.09027155g/mol
• Monoisotopic Mass: 278.09027155g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 409
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 96.9Ų

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 571.3±60.0 °C at 760 mmHg
• Flash Point: 299.3±32.9 °C
• Vapor Pressure: 0.0±1.6 mmHg at 25°C

5-(4-Hydroxy-3,5-dimethoxybenzyl)-uracil Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 5-(4-Hydroxy-3,5-dimethoxybenzyl)-uracil

5-(4-Hydroxy-3,5-Dimethoxybenzyl)-Uracil: A Comprehensive Overview

5-(4-Hydroxy-3,5-Dimethoxybenzyl)-Uracil (CAS No. 21253-60-1) is a compound of significant interest in the fields of organic chemistry and pharmacology. This molecule, characterized by its unique structure combining a uracil moiety with a substituted benzyl group, has garnered attention due to its potential applications in drug development and as a research tool in medicinal chemistry. Recent studies have highlighted its role in various biological systems, making it a subject of extensive research.

The molecular structure of 5-(4-Hydroxy-3,5-Dimethoxybenzyl)-Uracil is notable for its combination of a uracil ring system and a benzyl group substituted with hydroxyl and methoxy groups. This combination imparts the compound with unique electronic and steric properties, which are crucial for its interactions with biological targets. The presence of the hydroxyl and methoxy groups on the benzyl ring suggests potential for hydrogen bonding and modulation of the compound's lipophilicity, factors that are critical in drug design.

Recent advancements in computational chemistry have enabled researchers to better understand the biological activity of 5-(4-Hydroxy-3,5-Dimethoxybenzyl)-Uracil. Molecular docking studies have revealed that this compound exhibits strong binding affinity to certain protein targets, particularly those involved in enzyme inhibition and receptor modulation. These findings underscore its potential as a lead compound in the development of novel therapeutic agents.

In terms of synthesis, 5-(4-Hydroxy-3,5-Dimethoxybenzyl)-Uracil can be prepared through a variety of routes, including nucleophilic substitution and coupling reactions. The choice of synthetic pathway depends on the availability of starting materials and the desired scale of production. Researchers have optimized these methods to achieve high yields and purity levels, ensuring that the compound is suitable for both laboratory studies and preclinical testing.

The pharmacological evaluation of 5-(4-Hydroxy-3,5-Dimethoxybenzyl)-Uracil has been a focal point of recent investigations. In vitro assays have demonstrated its ability to inhibit key enzymes involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent. Additionally, studies on its cytotoxicity against cancer cell lines have shown promising results, indicating that it may serve as a candidate for anticancer drug development.

One area where 5-(4-Hydroxy-3,5-Dimethoxybenzyl)-Uracil has shown particular promise is in the realm of enzyme inhibition. By targeting specific enzymes involved in metabolic pathways, this compound has the potential to modulate cellular processes at a molecular level. Recent research has explored its inhibitory effects on kinases and other key enzymes, providing insights into its mechanism of action and therapeutic potential.

Moreover, the biological activity of 5-(4-Hydroxy-3,5-Dimethoxybenzyl)-Uracil has been studied in animal models, yielding valuable data on its pharmacokinetics and bioavailability. These studies have provided critical information on how the compound is absorbed, distributed, metabolized, and excreted within living systems. Such data are essential for determining its suitability as a drug candidate and for guiding further preclinical development.

In conclusion, 5-(4-Hydroxy-3,5-Dimethoxybenzyl)-Uracil (CAS No. 21253-60-1) stands out as a compound with significant potential in the field of medicinal chemistry. Its unique structure, coupled with recent advancements in understanding its biological activity and pharmacological properties, positions it as a promising lead for future drug development efforts.